Cas no 1427379-84-7 ((2-ethyl-1-methylpyrrolidin-2-yl)methanol)

• Product Name: (2-ethyl-1-methylpyrrolidin-2-yl)methanol
• CAS No: 1427379-84-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 4598955
• PubChem ID: 71757811
• Update Time: 2025-06-08

(2-ethyl-1-methylpyrrolidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-ethyl-1-methylpyrrolidin-2-yl)methanol

• Inchi： 1S/C8H17NO/c1-3-8(7-10)5-4-6-9(8)2/h10H,3-7H2,1-2H3
• InChI Key： ONCQZLDVYRIZII-UHFFFAOYSA-N
• SMILES： N1(C)CCCC1(CC)CO

Additional information on (2-ethyl-1-methylpyrrolidin-2-yl)methanol

Comprehensive Overview of (2-ethyl-1-methylpyrrolidin-2-yl)methanol (CAS No. 1427379-84-7): Properties, Applications, and Industry Insights

(2-ethyl-1-methylpyrrolidin-2-yl)methanol, identified by its CAS No. 1427379-84-7, is a specialized organic compound gaining traction in pharmaceutical and chemical research. This pyrrolidine derivative features a unique structural framework, combining a methanol group with a substituted pyrrolidine ring. Its molecular formula, C₈H₁₇NO, and moderate polarity make it a versatile intermediate for synthetic applications. Researchers are increasingly exploring its potential in drug discovery, particularly for central nervous system (CNS) targeting molecules, due to its ability to modulate bioavailability and blood-brain barrier permeability.

The compound's 2-ethyl-1-methylpyrrolidine backbone contributes to its stability and reactivity, while the hydroxymethyl group offers functionalization opportunities. Recent studies highlight its role in designing chiral ligands for asymmetric catalysis, a hot topic in green chemistry. With the rise of AI-driven molecular design, tools like machine learning-based property prediction have accelerated research on similar scaffolds, making 1427379-84-7 a case study for structure-activity relationship (SAR) optimization.

In pharmaceutical contexts, (2-ethyl-1-methylpyrrolidin-2-yl)methanol is investigated for its potential as a bioisostere in kinase inhibitors or GPCR modulators. Its logP value (estimated at 0.5–1.2) suggests favorable solubility profiles, addressing a common challenge in drug formulation. Industry forums frequently discuss its compatibility with continuous flow chemistry—a trending technique for scalable synthesis—and its utility in high-throughput screening libraries.

Environmental and regulatory perspectives are also critical. The compound aligns with REACH compliance standards, and its biodegradability profile is under evaluation. As sustainability becomes a priority, researchers compare its synthetic routes using atom economy metrics versus traditional methods. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for quality control, ensuring batch-to-batch reproducibility demanded by Good Manufacturing Practice (GMP).

Market trends indicate growing demand for pyrrolidine-based building blocks, driven by innovations in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Patent analyses reveal applications in neurodegenerative disease research, tying into broader interest in aging populations and precision medicine. FAQs from synthetic chemists often focus on its storage conditions (recommended at 2–8°C under inert gas) and handling precautions to prevent racemization.

Future directions may explore its electrochemical properties for battery materials or CO₂ capture technologies—areas intersecting with renewable energy trends. Collaborative projects between academia and industry aim to optimize its synthesis via enzymatic catalysis or photoredox methods, reflecting the shift toward benign-by-design chemistry.